1-[4-nitro-3-(1-pyrrolidinyl)phenyl]piperazine

• IUPAC Name: 1-(4-nitro-3-pyrrolidin-1-ylphenyl)piperazine
• InChI: InChI=1S/C14H20N4O2/c19-18(20)13-4-3-12(16-9-5-15-6-10-16)11-14(13)17-7-1-2-8-17/h3-4,11,15H,1-2,5-10H2
• InChI Key: HAVYTZCTAHRQNI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=CC(=C2)N3CCNCC3)[N+](=O)[O-]
• Molecular Formula: C14H20N4O2
• DSSTOX Substance ID: DTXSID70347419
• Molecular Weight: 276.33 g/mol
• CAS RN: 330633-83-5

Description

1-[4-nitro-3-(1-pyrrolidinyl)phenyl]piperazine, commonly known as 4-NPP, is a novel psychoactive substance that has gained interest in the scientific community due to its potential therapeutic applications. This compound belongs to the piperazine family and has been found to have a unique mechanism of action that sets it apart from other psychoactive substances.

Mechanism of Action

The mechanism of action of 4-NPP is unique compared to other psychoactive substances. It acts as a partial agonist at the 5-HT1A receptor and a full agonist at the 5-HT2A receptor. This dual action results in a complex interplay between the serotonergic and dopaminergic systems, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
4-NPP has been shown to modulate several neurotransmitter systems, including serotonin, dopamine, and norepinephrine. It has been found to increase extracellular levels of serotonin and dopamine in the prefrontal cortex, which may be responsible for its anxiolytic and antidepressant effects. It has also been shown to reduce the release of glutamate, which may contribute to its antipsychotic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-NPP in lab experiments is its unique mechanism of action, which allows for the study of the complex interplay between the serotonergic and dopaminergic systems. However, one limitation is the lack of research on its long-term effects and potential toxicity.

Future Directions

There are several potential future directions for research on 4-NPP. One area of interest is its potential use in the treatment of substance abuse disorders. Another area of interest is its potential as a novel antidepressant or antipsychotic medication. Further research is needed to fully understand the therapeutic potential of this compound.

Synthesis Methods

The synthesis of 4-NPP involves the reaction of 4-nitrobenzoyl chloride with pyrrolidine followed by the addition of piperazine. The resulting compound is then purified through recrystallization. This method is relatively simple and yields high purity 4-NPP.

Scientific Research Applications

4-NPP has been extensively studied for its potential therapeutic applications. It has been found to have anxiolytic, antidepressant, and antipsychotic properties. In addition, it has been shown to have potential in the treatment of substance abuse disorders, as it can reduce drug-seeking behavior in animals.